2-(2,5-dimethylfuran-3-carboxamido)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)oxazole-4-carboxamide

• IUPAC Name: 2-[(2,5-dimethylfuran-3-carbonyl)amino]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C15H15N5O4S2/c1-4-25-15-20-19-14(26-15)18-12(22)10-6-23-13(16-10)17-11(21)9-5-7(2)24-8(9)3/h5-6H,4H2,1-3H3,(H,16,17,21)(H,18,19,22)
• InChI Key: AITMSKXHBXWUIM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=COC(=N2)NC(=O)C3=C(OC(=C3)C)C
• Molecular Formula: C15H15N5O4S2
• Molecular Weight: 393.4 g/mol

Description

2-(2,5-dimethylfuran-3-carboxamido)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15N5O4S2 and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity : Research into similar compounds has focused on their synthesis and potential antiviral activity. For example, studies have detailed the synthesis of thiazole C-nucleosides and their testing for in vitro activity against various viruses, such as type 1 herpes virus, type 3 parainfluenza virus, and type 13 rhinovirus. These compounds have also been evaluated as potential inhibitors of purine nucleotide biosynthesis, indicating their significant antiviral activity and potential as pharmaceutical targets (Srivastava et al., 1977).

Antimicrobial and Antibacterial Agents : The development of novel analogs incorporating thiazole and oxazole motifs has been a significant area of research due to their promising antibacterial activity. Some compounds have shown high efficacy against bacteria such as Staphylococcus aureus and Bacillus subtilis, highlighting their potential as novel antibacterial agents (Palkar et al., 2017).

Antitumor and Anticancer Research : Synthesis of aminothiazole-4-carboxylate analogs and their evaluation for antitumor activity represents another significant research domain. These compounds have been tested against a broad range of human tumor cell lines, revealing potential anticancer activity. Specific ethyl 2-substituted-aminothiazole-4-carboxylate analogs have shown remarkable activity against leukemia cell lines, underscoring their potential in antitumor therapies (El-Subbagh et al., 1999).